Cas no 906157-87-7 (methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 906157-87-7
• MF: C₂₀H₂₂N₂O₆S
• MW: 418.463484287262
• CID: 6127378
• PubChem ID: 7533053
• Update Time: 2025-07-18

methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 6-acetyl-2-[(2,3-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• AKOS024655987
• methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• 906157-87-7
• F2516-0187

• Inchi： 1S/C20H22N2O6S/c1-11(23)22-9-8-12-15(10-22)29-19(16(12)20(25)28-4)21-18(24)13-6-5-7-14(26-2)17(13)27-3/h5-7H,8-10H2,1-4H3,(H,21,24)
• InChI Key： YLEXOTMHKQYUNO-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OC)=O)=C(NC(=O)C3=CC=CC(OC)=C3OC)SC1=2

Computed Properties

• Exact Mass: 418.11985760g/mol
• Monoisotopic Mass: 418.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 906157-87-7): A Comprehensive Overview

Methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 906157-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is characterized by its intricate blend of aromatic and heterocyclic rings. The presence of an acetyl group at the 6-position and an amide linkage connected to a 2,3-dimethoxybenzamide moiety contributes to its unique chemical properties. Additionally, the thieno[2,3-c]pyridine core provides a scaffold that is highly conducive to interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological benefits. The structural features of methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate make it an attractive candidate for further investigation. Specifically, the dimethoxybenzamide group has been shown to enhance binding affinity and selectivity towards various biological receptors.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Studies have indicated that derivatives of thieno[2,3-c]pyridine can exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. The amide functionality in methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is particularly noteworthy for its ability to interact with protease enzymes involved in inflammation.

Furthermore, the acetyl group at the 6-position of the thieno[2,3-c]pyridine ring can serve as a modifiable site for further derivatization. This flexibility allows chemists to explore a wide range of analogs with tailored biological activities. Such modifications can be crucial in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and structural diversity. The compound methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate exemplifies this trend by combining several pharmacophoric elements that are known to enhance drug efficacy. Its thieno[2,3-c]pyridine core is particularly valuable for its ability to interact with nucleophilic sites on biological targets.

In addition to its anti-inflammatory potential, methyl 6-acetyl-2-(2,3-dimethoxybenzamido)-4H,5H,6H, 7 H-thieno[2, 3 -cpyridine -3-carboxylate has shown promise in preclinical studies as a candidate for treating neurological disorders. The structural motif shared by this compound with known neuroprotective agents suggests that it may have similar effects on neuronal survival and function. This hypothesis is supported by preliminary data indicating that derivatives of thieno[2, 3 -cpyridine can modulate neurotransmitter release and receptor activity.

The synthesis of methyl 6-acetyl-2-(2, 3 -dimethoxybenzamido) -4 H, 5 H, 6 H, 7 H-thieno[ 2, 3 -cpyridine -3-carboxylate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic steps include condensation reactions to form the amide linkage and cyclization processes to construct the thieno[2, 3 -cpyridine core. Each step must be carefully optimized to ensure high yield and purity.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities between methyl 6-acetyl- 2( 23- dimethoxybenzamido) -4 H, 5 H, 6 H, 7 H-thieno[ 23- cypyridine -33- carboxylate and biological targets. These simulations provide valuable insights into how structural modifications can influence biological activity.

In conclusion，methyl acetyl- -22- (23-dimethoxybenzamido) -44HH66777thieno[ cypyridine- carboxylate (CAS No. ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research. As our understanding of drug design continues to evolve，compounds like this one will play a crucial role in developing novel therapeutic agents for various diseases.